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Compound of Interest

Compound Name: Diisopentyl phthalate

Cat. No.: B124473 Get Quote

Diisopentyl Phthalate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopentyl phthalate (DIPP) is a diester of phthalic acid and isopentyl alcohol. It belongs to

the class of organic compounds known as phthalate esters, which are widely used as

plasticizers to enhance the flexibility and durability of various polymers. Due to its potential as

an endocrine disruptor and its effects on reproductive health, DIPP has garnered significant

attention within the scientific and regulatory communities. This technical guide provides an in-

depth overview of the physical and chemical characteristics of Diisopentyl phthalate, its

synthesis, analytical methodologies for its detection, and its known interactions with biological

signaling pathways.

Chemical and Physical Characteristics
Diisopentyl phthalate is a clear, colorless to pale yellow oily liquid with low volatility and high

thermal stability.[1] Its fundamental properties are summarized in the tables below.
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Identifier Value

IUPAC Name bis(3-methylbutyl) benzene-1,2-dicarboxylate

Synonyms
Diisoamyl phthalate, DIPP, Isoamyl phthalate,

Phthalic acid diisopentyl ester

CAS Number 605-50-5

Molecular Formula C18H26O4

Molecular Weight 306.4 g/mol [2][3][4][5][6]

Canonical SMILES
CC(C)CCOC(=O)C1=CC=CC=C1C(=O)OCCC(

C)C

InChI Key JANBFCARANRIKJ-UHFFFAOYSA-N

Physical Properties
Property Value Reference

Appearance
Clear, colorless to pale yellow

oil
[1][5]

Melting Point 334 °C (decomposes) [5]

Boiling Point 339 °C [3]

Density 1.028 g/cm³ [5]

Flash Point 166 °C [3]

Refractive Index 1.485 - 1.489 (at 20°C)

Vapor Pressure 0.000354 mmHg at 25°C

Synthesis of Diisopentyl Phthalate
Diisopentyl phthalate is typically synthesized via a Fischer esterification reaction between

phthalic anhydride and isopentyl alcohol in the presence of an acid catalyst, such as sulfuric

acid.
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Figure 1. Synthesis of Diisopentyl Phthalate via Fischer Esterification.

Experimental Protocol (General)
The following is a generalized protocol for the synthesis of Diisopentyl phthalate based on the

principles of Fischer esterification.[3][7][8][9][10]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine phthalic anhydride and a molar excess (at least 2 equivalents) of isopentyl

alcohol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.

Reflux: Heat the mixture to reflux and maintain the temperature for several hours to drive the

reaction to completion. The reaction progress can be monitored by techniques such as thin-

layer chromatography.

Work-up: After cooling to room temperature, the reaction mixture is typically diluted with an

organic solvent (e.g., diethyl ether) and washed sequentially with water, a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.
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Drying and Purification: The organic layer is dried over an anhydrous drying agent (e.g.,

sodium sulfate), filtered, and the solvent is removed under reduced pressure. The crude

Diisopentyl phthalate can be further purified by vacuum distillation.

Chemical Characteristics and Degradation
Hydrolysis
Diisopentyl phthalate, like other esters, is susceptible to hydrolysis, which involves the

cleavage of the ester bonds to yield phthalic acid and isopentyl alcohol. This reaction can be

catalyzed by both acids and bases. The hydrolysis occurs in a stepwise manner, first forming

the monoester, monoisopentyl phthalate, and then phthalic acid.

Hydrolysis Pathway

Diisopentyl Phthalate Monoisopentyl Phthalate

+ H₂O
- Isopentyl Alcohol

Phthalic Acid

+ H₂O
- Isopentyl Alcohol

Isopentyl Alcohol
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(SPE) GC Injection GC Column
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MS Detection
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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